Cas no 85608-73-7 (2-Propanol, 1,3-bis(phenylmethoxy)-, 4-methylbenzenesulfonate)
85608-73-7 structure
Product Name:2-Propanol, 1,3-bis(phenylmethoxy)-, 4-methylbenzenesulfonate
CAS No:85608-73-7
MF:C24H28O6S
MW:444.540526390076
CID:1839683
PubChem ID:71414166
Update Time:2025-04-21
2-Propanol, 1,3-bis(phenylmethoxy)-, 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
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- 2-Propanol, 1,3-bis(phenylmethoxy)-, 4-methylbenzenesulfonate
- 1,3-bis(phenylmethoxy)propan-2-ol,4-methylbenzenesulfonic acid
- 4-Methylbenzene-1-sulfonic acid--1,3-bis(benzyloxy)propan-2-ol (1/1)
- 85608-73-7
- DTXSID40833657
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- Inchi: 1S/C17H20O3.C7H8O3S/c18-17(13-19-11-15-7-3-1-4-8-15)14-20-12-16-9-5-2-6-10-16;1-6-2-4-7(5-3-6)11(8,9)10/h1-10,17-18H,11-14H2;2-5H,1H3,(H,8,9,10)
- InChI Key: DKXLDIVJTCMULX-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)CC(COCC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 444.16065978g/mol
- Monoisotopic Mass: 444.16065978g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 415
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
2-Propanol, 1,3-bis(phenylmethoxy)-, 4-methylbenzenesulfonate Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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